Cas no 109950-29-0 (2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one)

2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one structure
109950-29-0 structure
Product Name:2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one
CAS No:109950-29-0
MF:C12H18O3
MW:210.269524097443
CID:2886450
Update Time:2023-08-10

2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one
    • 2,2-Dimethyl-6-(5-hexenyl)-4H-1,3-dioxin-4-one
    • Inchi: 1S/C12H18O3/c1-4-5-6-7-8-10-9-11(13)15-12(2,3)14-10/h4,9H,1,5-8H2,2-3H3
    • InChI Key: GEASTIFLUYRPRW-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=O)OC1(C)C)CCCCC=C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 277
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.